![molecular formula C14H10Cl3NO B5867577 3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide](/img/structure/B5867577.png)
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide
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Overview
Description
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide, also known as MK-677 or Ibutamoren, is a non-peptide growth hormone secretagogue that stimulates the release of growth hormone in the body. It was initially developed to treat growth hormone deficiency and muscle wasting in elderly patients. However, it has gained popularity in recent years as a performance-enhancing drug among bodybuilders and athletes.
Mechanism of Action
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide works by binding to the ghrelin receptor in the brain, which stimulates the release of growth hormone from the pituitary gland. It also increases the levels of insulin-like growth factor 1 (IGF-1) in the body, which plays a crucial role in promoting growth and development.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are well-documented. It has been shown to increase lean body mass and muscle strength, improve bone density, and reduce body fat. It also has a positive effect on lipid metabolism, increasing high-density lipoprotein (HDL) cholesterol and decreasing low-density lipoprotein (LDL) cholesterol.
Advantages and Limitations for Lab Experiments
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide has several advantages for use in laboratory experiments. It is orally bioavailable, making it easy to administer to animals. It also has a long half-life, allowing for once-daily dosing. However, it is important to note that the effects of this compound on growth hormone levels can be variable and may depend on the dose and duration of treatment.
Future Directions
There are several potential future directions for research on 3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide. One area of interest is its potential use in the treatment of age-related muscle loss and frailty. Another area of research is its potential use in the treatment of cognitive decline associated with aging and neurodegenerative diseases. Finally, there is interest in exploring the use of this compound in combination with other therapies for the treatment of cancer cachexia and other wasting disorders.
Conclusion
In conclusion, this compound is a non-peptide growth hormone secretagogue that has potential therapeutic applications in the treatment of growth hormone deficiency, muscle wasting, and other conditions. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been well-documented. Future research directions include exploring its potential use in the treatment of age-related muscle loss, cognitive decline, and wasting disorders.
Synthesis Methods
The synthesis of 3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with thionyl chloride to form 4-methyl-3-chlorobenzoyl chloride. This intermediate is then reacted with 3-chloro-4-methylphenylamine to form this compound.
Scientific Research Applications
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to increase muscle mass, bone density, and reduce body fat in elderly patients with growth hormone deficiency. It has also been studied for its potential use in the treatment of osteoporosis, Alzheimer's disease, and muscle wasting associated with chronic diseases such as cancer and HIV.
Properties
IUPAC Name |
3,4-dichloro-N-(3-chloro-4-methylphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl3NO/c1-8-2-4-10(7-12(8)16)18-14(19)9-3-5-11(15)13(17)6-9/h2-7H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEJGLYAYIMDVDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.